Cas no 1260826-85-4 (3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)

3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride is a heterocyclic compound featuring a fused triazolo-pyrazine structure. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound’s rigid bicyclic framework and nitrogen-rich architecture contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The methyl substitution at the 3-position may influence binding affinity and selectivity in target interactions. This product is characterized by high purity and consistent quality, ensuring reliability for synthetic and investigative purposes. Its structural features make it a valuable scaffold for exploring novel therapeutic agents.
3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride structure
1260826-85-4 structure
Product Name:3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
CAS No:1260826-85-4
MF:C6H11ClN4
MW:174.6313393116
CID:1082935
PubChem ID:72942434
Update Time:2025-10-15

3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine,hydrochloride
    • 1260826-85-4
    • 3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazinehydrochloride
    • 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;hydrochloride
    • DB-357191
    • 3-METHYL-5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE HYDROCHLORIDE
    • 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine HCl
    • SCHEMBL15385166
    • 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • AMY21123
    • MDL: MFCD11846930
    • Inchi: 1S/C6H10N4.ClH/c1-5-8-9-6-4-7-2-3-10(5)6;/h7H,2-4H2,1H3;1H
    • InChI Key: DNOYWDNCHBKNAB-UHFFFAOYSA-N
    • SMILES: Cl.N12C(C)=NN=C1CNCC2

Computed Properties

  • Exact Mass: 174.0672241g/mol
  • Monoisotopic Mass: 174.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.7Ų

3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Related Literature

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